Cas no 73404-99-6 (2-(Ethylamino)-3-methylbut-2-enenitrile)

• Product name: 2-(Ethylamino)-3-methylbut-2-enenitrile
• CAS No: 73404-99-6
• MF: C₇H₁₂N₂
• MW: 124.184
• CID: 2800538
• PubChem ID: 12555765

2-(Ethylamino)-3-methylbut-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 73404-99-6
• DTXCID60453199
• DTXSID70502389
• AKOS006355511
• 2-(Ethylamino)-3-methylbut-2-enenitrile

• Inchi： InChI=1S/C7H12N2/c1-4-9-7(5-8)6(2)3/h9H,4H2,1-3H3
• InChI Key： AKOUHQQSMYFMJU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 124.100048391Da
• Monoisotopic Mass: 124.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.8Ų